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Compound of Interest

Compound Name: Hexatriacontane

Cat. No.: B166362

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of n-
hexatriacontane (CssH74), a long-chain saturated hydrocarbon. The information is curated for
professionals in research, science, and drug development who require precise data and an
understanding of the experimental basis of these properties. This document includes a detailed
summary of quantitative data, methodologies for key experiments, and visualizations to
illustrate relationships and workflows.

Core Physical Properties

n-Hexatriacontane is a white, waxy solid at room temperature.[1] As a honpolar molecule, its
physical characteristics are primarily dictated by van der Waals forces.

The physical properties of n-hexatriacontane are summarized in the table below. Values are
compiled from various sources and represent a consensus or a range where applicable.
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Property Value Notes Citations
Molecular Formula CseH74 - [2]
Molecular Weight 506.97 g/mol - [2]
White to off-white
Appearance waxy solid, powder, or At standard conditions
flakes
Arange is often cited
due to purity and
] ] 74-78 °C (347.15- experimental method.
Melting Point »
351.15 K) Specific values
include 76.2°C and
76.5°C.
Decomposes at
atmospheric pressure
boiling point. Boiling
- _ 497 °C (770.15 K) at o _
Boiling Point point is typically
760 mmHg (1 atm)
measured under
vacuum, e.g., 265 °C
at 1 mmHg.
At temperatures
Density 0.814 g/cm? slightly above the
melting point.
Insoluble in water.
Soluble in nonpolar
Solubility organic solvents like -
benzene and
chloroform.
The unit cell
o parameters are a =
Monoclinic at room
Crystal Structure 557A, b=7.42A, c=
temperature .
48.35 A, with B = 119°
6'".
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Refractive Index 1.4573

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of
n-hexatriacontane.

The melting point of n-hexatriacontane can be accurately determined using the capillary
melting point method.

e Apparatus: A melting point apparatus with a heated block and a calibrated thermometer or
digital temperature sensor. Capillary tubes (sealed at one end).

o Sample Preparation: A small amount of finely powdered, dry n-hexatriacontane is packed
into a capillary tube to a height of 2-3 mm. The tube is then tapped to ensure the sample is
compact at the bottom.

e Procedure:

[¢]

The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated rapidly to a temperature approximately 15-20°C below the expected
melting point.

o The heating rate is then reduced to 1-2°C per minute to allow for thermal equilibrium.

o The temperature at which the first droplet of liquid is observed is recorded as the onset of
melting.

o The temperature at which the last crystal melts is recorded as the completion of melting.
The range between these two temperatures is the melting range. For a pure sample, this
range is typically narrow.

Due to its high molecular weight, n-hexatriacontane has a very high boiling point at
atmospheric pressure and will likely decompose before this temperature is reached. Therefore,
its boiling point is determined under reduced pressure.
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o Apparatus: A vacuum distillation apparatus, including a distillation flask, a condenser, a
receiving flask, a vacuum pump, and a manometer. A heating mantle and a calibrated
thermometer are also required.

e Procedure:

[e]

A sample of n-hexatriacontane is placed in the distillation flask along with boiling chips.

o

The apparatus is assembled, ensuring all joints are properly sealed to maintain a vacuum.

[¢]

The system is evacuated to the desired pressure, which is monitored with the manometer.

[¢]

The sample is heated gently.

[e]

The temperature at which the liquid boils and the vapor condenses on the thermometer
bulb is recorded as the boiling point at that specific pressure.

The density of n-hexatriacontane, being a solid at room temperature, is typically measured in
its molten state.

e Apparatus: A pycnometer or a vibrating tube densitometer. A temperature-controlled water
bath.

e Procedure (using a pycnometer):

o

The empty pycnhometer is weighed.

o ltis then filled with distilled water and placed in a water bath at a specific temperature
(e.g., 80°C) until thermal equilibrium is reached. The pycnometer is then weighed again to
determine the volume of water it holds.

o The pycnometer is dried, and the molten n-hexatriacontane is introduced. The
pycnometer is again placed in the water bath to reach the same temperature.

o The pycnometer filled with the sample is weighed.

o The density is calculated by dividing the mass of the n-hexatriacontane by the volume of
the pycnometer determined in step 2.
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The arrangement of molecules in the solid state is determined by single-crystal X-ray
diffraction.

o Apparatus: A single-crystal X-ray diffractometer equipped with an X-ray source (e.g., Cu Ka
radiation), a goniometer, and a detector.

e Procedure:

o

A suitable single crystal of n-hexatriacontane is grown, typically by slow evaporation from
a solution.

o The crystal is mounted on the goniometer.
o The crystal is irradiated with a monochromatic X-ray beam.
o The diffraction pattern is collected by the detector as the crystal is rotated.

o The positions and intensities of the diffracted beams are used to determine the unit cell
dimensions and the arrangement of atoms within the crystal lattice.

Visualizations

As a simple alkane, n-hexatriacontane is not involved in complex biological signaling
pathways. The following diagrams illustrate the logical relationships between its physical
properties and an experimental workflow.
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Physical Properties
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Conceptual diagram of factors influencing n-hexatriacontane's physical properties.
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Sample Preparation

Obtain pure, dry n-hexatriacontane sample

:

Grind to a fine powder

;

Pack into capillary tube (2-3 mm height)

Measurement

Place capillary in melting point apparatus

Rapid heating to ~20°C below expected MP

Slow heating (1-2°C/min)

Record temperature at first liquid drop (T_onset)

Record temperature at complete melting (T_final)

Data Analysis

Determine Melting Range (T _final - T_onset)

Compare with literature values for identification and purity assessment

Click to download full resolution via product page

Workflow for the experimental determination of melting point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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